Cas no 1565431-49-3 (1,2-Benzenediamine, 3-ethoxy-N1-methyl-)
1,2-Benzenediamine, 3-ethoxy-N1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine, 3-ethoxy-N1-methyl-
-
- Inchi: 1S/C9H14N2O/c1-3-12-8-6-4-5-7(11-2)9(8)10/h4-6,11H,3,10H2,1-2H3
- InChI Key: QUIFYBOPBZMVIT-UHFFFAOYSA-N
- SMILES: C1(NC)=CC=CC(OCC)=C1N
1,2-Benzenediamine, 3-ethoxy-N1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR72188-1g |
3-Ethoxy-N1-methylbenzene-1,2-diamine |
1565431-49-3 | 1g |
£360.00 | 2025-02-20 | ||
| Apollo Scientific | OR72188-5g |
3-Ethoxy-N1-methylbenzene-1,2-diamine |
1565431-49-3 | 5g |
£1080.00 | 2025-02-20 | ||
| abcr | AB598133-1g |
3-Ethoxy-N1-methylbenzene-1,2-diamine; . |
1565431-49-3 | 1g |
€679.40 | 2025-04-20 | ||
| abcr | AB598133-5g |
3-Ethoxy-N1-methylbenzene-1,2-diamine; . |
1565431-49-3 | 5g |
€1958.20 | 2025-04-20 |
1,2-Benzenediamine, 3-ethoxy-N1-methyl- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 1,2-Benzenediamine, 3-ethoxy-N1-methyl-
Recent Advances in the Study of 1,2-Benzenediamine, 3-ethoxy-N1-methyl- (CAS: 1565431-49-3) in Chemical Biology and Pharmaceutical Research
The compound 1,2-Benzenediamine, 3-ethoxy-N1-methyl- (CAS: 1565431-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications, industry reports, and technical documents, ensuring the accuracy and relevance of the data.
Recent studies have highlighted the unique chemical properties of 1,2-Benzenediamine, 3-ethoxy-N1-methyl-, which make it a promising candidate for further investigation. Its molecular structure, characterized by the presence of an ethoxy group and a methylated amine, has been shown to interact with specific biological targets, including enzymes and receptors involved in various disease pathways. Researchers have employed advanced synthetic techniques to produce high-purity samples of this compound, enabling detailed mechanistic studies and in vitro/in vivo evaluations.
One of the key findings from recent research is the compound's potential as an inhibitor of certain kinases implicated in cancer progression. Preliminary in vitro assays have demonstrated that 1,2-Benzenediamine, 3-ethoxy-N1-methyl- exhibits selective inhibition against a subset of tyrosine kinases, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer agents. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.
In addition to its anticancer potential, 1,2-Benzenediamine, 3-ethoxy-N1-methyl- has also been investigated for its role in modulating inflammatory responses. Recent work has shown that the compound can attenuate the production of pro-inflammatory cytokines in immune cells, indicating its potential utility in treating inflammatory and autoimmune disorders. Mechanistic studies suggest that this effect may be mediated through the modulation of NF-κB signaling pathways, although further research is needed to fully elucidate the underlying mechanisms.
The synthesis of 1,2-Benzenediamine, 3-ethoxy-N1-methyl- has been optimized in recent years, with several research groups reporting improved yields and purity. Key advancements include the use of catalytic hydrogenation and novel protecting group strategies, which have streamlined the production process and reduced the formation of byproducts. These synthetic improvements are critical for scaling up production and facilitating further preclinical and clinical studies.
Despite these promising developments, challenges remain in the development of 1,2-Benzenediamine, 3-ethoxy-N1-methyl- as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, 1,2-Benzenediamine, 3-ethoxy-N1-methyl- (CAS: 1565431-49-3) represents a promising scaffold for drug discovery, with demonstrated activity in both anticancer and anti-inflammatory contexts. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its therapeutic potential in greater depth. The findings summarized in this briefing underscore the importance of continued investment in the study of this compound and its derivatives, which may ultimately lead to the development of novel treatments for a range of diseases.
1565431-49-3 (1,2-Benzenediamine, 3-ethoxy-N1-methyl-) Related Products
- 102876-10-8(5,10-dihydro-1-methoxy-Phenazine)
- 53950-72-4(benzenamine, 2-ethoxy-n-phenyl- (9ci))
- 20308-28-5(2-ethoxy-N-methylaniline)
- 177477-60-0(3-methoxy-1-N-methylbenzene-1,2-diamine)
- 68052-17-5(2,5-diethoxy-N-ethylbenzene-1,4-diamine)
- 126335-43-1(Ethanol,2-(2,5-diaminophenoxy)-)
- 516497-62-4(Benzenamine, N-methyl-2-(1-methylethoxy)- (9CI))
- 35945-15-4(2,5-diethoxy-N-ethylaniline)
- 100311-04-4(1,2,4-Benzenetriamine,N1-(4-aminophenyl)-5-methoxy-)
- 137469-91-1(3,4-Dihydro-2H-benzoB1,4oxazin-5-amine)